Cas no 849057-49-4 (methyl 5-{(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)sulfanylmethyl}furan-2-carboxylate)

• Product Name: methyl 5-{(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)sulfanylmethyl}furan-2-carboxylate
• CAS No: 849057-49-4
• MF: C₁₄H₁₆N₂O₄S
• MW: 308.352842330933
• CID: 5476188
• Update Time: 2025-10-29

methyl 5-{(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)sulfanylmethyl}furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 5-[[(1,6-dihydro-6-oxo-4-propyl-2-pyrimidinyl)thio]methyl]-, methyl ester
• methyl 5-{(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)sulfanylmethyl}furan-2-carboxylate

• Inchi： 1S/C14H16N2O4S/c1-3-4-9-7-12(17)16-14(15-9)21-8-10-5-6-11(20-10)13(18)19-2/h5-7H,3-4,8H2,1-2H3,(H,15,16,17)
• InChI Key： FVEVWRVCMUFADZ-UHFFFAOYSA-N
• SMILES： O1C(CSC2NC(=O)C=C(CCC)N=2)=CC=C1C(OC)=O

Additional information on methyl 5-{(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)sulfanylmethyl}furan-2-carboxylate

Methyl 5-{(6-Oxo-4-propyl-1,6-dihydropyrimidin-2-yl)sulfanylmethyl}furan-2-carboxylate (CAS No. 849057-49-4): A Comprehensive Overview

Methyl 5-{(6-Oxo-4-propyl-1,6-dihydropyrimidin-2-yl)sulfanylmethyl}furan-2-carboxylate, identified by its CAS number 849057-49-4, is a compound of significant interest in the field of chemical and biomedical research. This compound belongs to a class of heterocyclic molecules that have garnered attention due to their potential pharmacological properties. The structure of this molecule incorporates elements that suggest it may exhibit activities relevant to various biological pathways, making it a subject of considerable academic and industrial interest.

The molecular framework of Methyl 5-{(6-Oxo-4-propyl-1,6-dihydropyrimidin-2-yl)sulfanylmethyl}furan-2-carboxylate is characterized by a fused system of pyrimidine and furan rings, connected through a sulfanyl bridge. This configuration is not uncommon in molecules designed to interact with biological targets. The presence of the propyl group at the 4-position of the pyrimidine ring and the carboxylate functionality at the 2-position of the furan ring adds specific electronic and steric properties that can influence its interactions with biological molecules.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological potential of such compounds. Studies using molecular modeling techniques have suggested that this molecule may have interactions with enzymes and receptors involved in metabolic pathways. The sulfanyl group, in particular, has been identified as a key moiety for binding to certain biological targets, which could make this compound a valuable scaffold for drug development.

In the context of current research, there is growing interest in molecules that can modulate enzyme activity through non-covalent interactions. The structural features of Methyl 5-{(6-Oxo-4-propyl-1,6-dihydropyrimidin-2-yl)sulfanylmethyl}furan-2-carboxylate suggest that it may be capable of inhibiting or activating specific enzymes without forming covalent bonds. This mode of action is highly desirable in drug design, as it often leads to better selectivity and fewer side effects.

One area where this compound shows promise is in the treatment of metabolic disorders. The pyrimidine ring is known to be present in many nucleoside analogs that have been used successfully in treating viral infections and cancer. By incorporating additional functional groups, researchers aim to enhance the potency and selectivity of these molecules. The propyl group in this compound may contribute to its ability to cross the blood-brain barrier, which is crucial for treating central nervous system disorders.

The synthesis of Methyl 5-{(6-Oxo-4-propyl-1,6-dihydropyrimidin-2-yl)sulfanylmethyl}furan-2-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Recent improvements in synthetic methodologies have made it possible to produce complex heterocyclic compounds more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the intricate frameworks found in this type of molecule.

Evaluation of the compound's pharmacological properties has been ongoing, with several groups reporting initial findings on its activity against various biological targets. In vitro studies have indicated potential efficacy against enzymes involved in inflammation and pain signaling pathways. These findings are encouraging and warrant further investigation into its therapeutic applications.

The role of computational tools in drug discovery cannot be overstated. Software packages that predict molecular properties and simulate interactions with biological targets have become indispensable in modern research. By leveraging these tools, scientists can rapidly screen large libraries of compounds for potential activity before moving on to more expensive and time-consuming experimental validation.

The future prospects for Methyl 5-{(6-Oxo-4-propyl-1,6-dihydropyrimidin-2-yl)sulfanylmethyl}furan-2-carboxylate are bright, with ongoing research aimed at optimizing its pharmacological profile and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development process, bringing this compound closer to clinical application.

In conclusion, Methyl 5-{(6-Oxo-4-propyl-1,6-dihydropyrimidin-2-yl)sulfanylmethyl}furan-2-carboxylate (CAS No. 849057-49-4) represents a promising candidate for further investigation in chemical and biomedical research. Its unique structural features and potential pharmacological activities make it an attractive molecule for drug development efforts aimed at treating various diseases.